Cas no 41070-12-6 (3-(3-Iodophenyl)acrylic acid)

3-(3-Iodophenyl)acrylic acid is a versatile aromatic acrylic acid derivative featuring an iodine substituent at the meta position of the phenyl ring. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive vinyl and carboxylic acid functional groups, which enable further derivatization through cross-coupling, esterification, or polymerization reactions. The iodine moiety enhances its utility in metal-catalyzed transformations, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. Its crystalline solid form and well-defined structure ensure consistent reactivity and purity, making it a reliable intermediate for applications in medicinal chemistry, materials science, and fine chemical synthesis.

3-(3-Iodophenyl)acrylic acid structure

Product Name:3-(3-Iodophenyl)acrylic acid

CAS No:41070-12-6

MF:C₉H₇IO₂

MW:274.0552

MDL:MFCD00464508

CID:1025447

Update Time:2025-07-29

3-(3-Iodophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Iodophenyl)acrylic acid
- 3-iodocinnamic acid
- 3-iodo-cinnamic acid
- 3-iodo-toluene
- 3-Iodotoluene
- 3-iodo-trans-cinnamic acid
- 3-Jod-trans-zimtsaeure
- 3-Jod-zimtsaeure
- 3-Me-C6H4-I
- 3-methyliodobenzene
- 3-Methylphenyl iodide
- Benzene, 1-iodo-3-methyl-
- m-iodotoluene
- m-Methyliodobenzene
- m-Tolyl iodide
- Toluene, m-iodo-
- Toluene, m-iodo- (7CI,8CI)
- trans m-iodocinnamic acid
- (2E)-3-(3-iodophenyl)prop-2-enoic acid
- 3-(3-Iodophenyl)propenoic acid
- STK894426
- BBL021709
- AS02227
- FCH5264209
- FCH1331448
- (E)-3-(3-iodophenyl)-2-propenoic acid
- AX8226922
- AB0024812
- ST24022545
- H8287
- W6157
- MDL： MFCD00464508
- Inchi： 1S/C9H7IO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+
- InChI Key： XQOFQTFBKOHMCW-SNAWJCMRSA-N
- SMILES： IC1=C([H])C([H])=C([H])C(/C(/[H])=C(\[H])/C(=O)O[H])=C1[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 189
XLogP3: 2.8
Topological Polar Surface Area: 37.3

3-(3-Iodophenyl)acrylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CD089-1g	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	1g	1979.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CD089-100mg	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	100mg	505CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CD089-250mg	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	250mg	1042CNY	2021-05-07
Ambeed	A132349-100mg	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	100mg	$69.00	2021-07-07
Ambeed	A132349-250mg	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	250mg	$104.00	2021-07-07
Ambeed	A132349-1g	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	1g	$246.00	2021-07-07
Ambeed	A132349-5g	3-(3-Iodophenyl)acrylic acid	41070-12-6	95+%	5g	$765.00	2021-07-07
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